Cas no 68930-68-7 (Frenolicin B)

• Product Name: Frenolicin B
• CAS No: 68930-68-7
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 510209
• PubChem ID: 163292
• Update Time: 2025-11-01

Frenolicin B Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[3,2-b]naphtho[2,3-d]pyran-2,6,11-trione,3,3a,5,11b-tetrahydro-7-hydroxy-5-propyl-, (3aR,5R,11bR)-
• frenolicin B
• AT33736
• 385375GE9Y
• (3aR,5R,11bR)-7-hydroxy-5-propyl-3,3a,5,11b-tetrahydro-2H-furo[3,2-b]naphtho[2,3-d]pyran-2,6,11-trione
• 68930-68-7
• BDBM29508
• (11R,15R,17R)-4-hydroxy-17-propyl-12,16-dioxatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),4,6-tetraene-2,9,13-trione
• DTXSID10219000
• Q27121079
• hydroxy(propyl)[?]trione
• CHEMBL474390
• 2H-Furo(3,2-b)naphtho(2,3-d)pyran-2,6,11-trione, 3,3a,5,11b-tetrahydro-7-hydroxy-5-propyl-, (3aR-(3aalpha,5alpha,11balpha))-
• UNII-385375GE9Y
• SCHEMBL19912603
• CHEBI:48201
• UCF76 C
• Antibiotic UCF76 C
• Antibiotic AM 3867I
• AM 3867I
• Frenolicin B

• Inchi： 1S/C18H16O6/c1-2-4-10-14-15(18-11(23-10)7-12(20)24-18)16(21)8-5-3-6-9(19)13(8)17(14)22/h3,5-6,10-11,18-19H,2,4,7H2,1H3/t10-,11-,18+/m1/s1
• InChI Key： AVCPRTNVVRPELB-YRUZYCQGSA-N
• SMILES： O1[C@H](CCC)C2C(C3C(=CC=CC=3C(C=2[C@@H]2[C@H]1CC(=O)O2)=O)O)=O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 622°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.639
• PSA: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones

Additional information on Frenolicin B

Introduction to Frenolicin B (CAS No. 68930-68-7)

Frenolicin B, a naturally occurring compound with the chemical formula CAS No. 68930-68-7, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound belongs to the class of polyphenolic compounds, which are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial activities. The molecular structure of Frenolicin B features a complex arrangement of hydroxyl and methoxy groups, contributing to its distinctive chemical profile and biological interactions.

Recent studies have highlighted the remarkable pharmacological properties of Frenolicin B, particularly in the context of its ability to modulate various cellular pathways. Research indicates that this compound exhibits potent inhibitory effects on several enzymes involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory drugs. The mechanism of action involves the selective binding to specific enzyme targets, thereby disrupting the inflammatory cascade and alleviating symptoms associated with chronic inflammatory diseases.

One of the most compelling aspects of Frenolicin B is its potential in oncology research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing healthy tissues. The underlying mechanism appears to involve the activation of stress signaling pathways that lead to programmed cell death in malignant cells. Furthermore, Frenolicin B has been shown to exhibit chemopreventive effects by inhibiting the formation of new cancerous growths, suggesting its role as a preventive agent against tumor development.

The antimicrobial properties of Frenolicin B have also been extensively studied. Research has revealed that this compound can effectively inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes, leading to leakage of intracellular contents and ultimately cell death. This finding is particularly significant in light of the growing crisis of antibiotic resistance, where novel antimicrobial agents are desperately needed.

Another area where Frenolicin B has shown promise is in neuroprotective therapy. Studies have indicated that this compound can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The neuroprotective mechanisms involve reducing oxidative stress and inflammation in neural cells, thereby preserving neuronal function and delaying disease progression. These findings have opened new avenues for the development of therapeutic strategies targeting neurodegenerative disorders.

The synthesis and isolation of Frenolicin B remain challenging due to its complex molecular structure and limited natural sources. However, advances in synthetic chemistry have enabled researchers to develop more efficient methods for its production. These synthetic approaches not only facilitate access to larger quantities of the compound for research purposes but also allow for structural modifications aimed at enhancing its pharmacological efficacy.

In conclusion, Frenolicin B (CAS No. 68930-68-7) represents a fascinating compound with a wide range of potential therapeutic applications. Its unique biochemical properties make it a valuable asset in pharmaceutical research, particularly in the areas of anti-inflammation, oncology, antimicrobial therapy, and neuroprotection. As further research continues to uncover new insights into its mechanisms of action and therapeutic potential, Frenolicin B is poised to play a significant role in the development of next-generation pharmaceuticals.